Cas no 2172202-00-3 (benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2172202-00-3
• MF: C₁₇H₁₆ClNO₄S
• MW: 365.83124256134
• CID: 6320655
• PubChem ID: 165958008
• Update Time: 2025-10-23

benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate
• benzyl 3-[(chlorosulfonyl)methyl]-2,3-dihydro-1H-indole-1-carboxylate
• EN300-1440504
• 2172202-00-3

• Inchi： 1S/C17H16ClNO4S/c18-24(21,22)12-14-10-19(16-9-5-4-8-15(14)16)17(20)23-11-13-6-2-1-3-7-13/h1-9,14H,10-12H2
• InChI Key： AWPXLRWXWRKRJG-UHFFFAOYSA-N
• SMILES： ClS(CC1C2C=CC=CC=2N(C(=O)OCC2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 365.0488569g/mol
• Monoisotopic Mass: 365.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate

Professional Introduction to Benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2172202-00-3)

Benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate, with the CAS number 2172202-00-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, specifically featuring an indole core structure that is modified with various functional groups to enhance its biological activity. The presence of a chlorosulfonyl moiety and a benzyl ester group makes it a particularly intriguing molecule for further investigation and potential applications in drug discovery.

The< strong>benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate molecule exhibits a unique chemical profile that positions it as a valuable scaffold for developing novel therapeutic agents. The chlorosulfonyl group is known for its ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which can be exploited to create more complex molecular architectures. This feature makes the compound a versatile building block for synthetic chemists working on drug design.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. Indole compounds are widely recognized for their roles in various physiological processes and have been extensively studied for their potential as pharmacological agents. The specific modification of the indole ring with a< strong>chlorosulfonylmethyl group in benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate introduces additional pharmacophoric elements that could modulate its interaction with biological targets.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of bioactive molecules. The< strong>benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate structure provides a rich platform for further functionalization, allowing chemists to explore modifications that could enhance its pharmacological properties. For instance, the benzyl ester group can be hydrolyzed to yield a carboxylic acid, which could then be coupled with other functional groups to create more complex molecules.

The< strong>chlorosulfonylmethyl group is particularly interesting because it can undergo reactions that introduce new functional groups into the molecule. This reactivity has been exploited in various synthetic strategies to develop novel compounds with enhanced biological activity. For example, the chlorosulfonyl group can react with nucleophiles such as amines and alcohols to form sulfonamides and sulfonic acids, respectively. These reactions can be used to introduce polar functional groups that improve solubility and binding affinity.

Recent studies have highlighted the importance of indole derivatives in the development of drugs targeting neurological disorders. The indole core is found in several natural products and pharmaceuticals that exhibit potent effects on neurotransmitter systems. Benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate, with its modified indole structure, could potentially be explored as a lead compound for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases.

The< strong>benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate molecule also shows promise in the field of anti-inflammatory research. Indole derivatives have been shown to possess anti-inflammatory properties by modulating various signaling pathways involved in inflammation. The presence of the< strong>chlorosulfonylmethyl group may enhance these effects by allowing further modifications that improve interactions with inflammatory targets.

In addition to its potential therapeutic applications, benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate could be utilized in agrochemical research. The< strong>chlorosulfonylmethyl group is known to confer stability and reactivity that can be beneficial in designing compounds with pesticidal or herbicidal properties. By leveraging the versatility of this scaffold, researchers may develop novel agrochemicals that are more effective and environmentally friendly.

The synthesis of benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the indole core through cyclization reactions followed by functionalization with the< strong>chlorosulfonylmethyl group and esterification with benzyl alcohol. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional substituents into the molecule.

The chemical properties of benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate make it an attractive candidate for further structural elucidation using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound, which are essential for understanding its biological activity.

In conclusion, benzyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No.< strong>2172202-00-3) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features, including the< strong>chlorosulfonylmethyl group and benzyl ester moiety, make it a valuable scaffold for developing novel bioactive molecules. Ongoing research into this compound holds promise for advancements in treating neurological disorders, inflammation-related conditions, and even agrochemical applications.